2-(5-Hexenylthio)ethanol

• CAS No.: 82010-85-3
• Molecular Formula: C8H16OS
• Molecular Weight: 160.28 g/mol
• IUPAC Name: 2-hex-5-enylsulfanylethanol
• InChI: InChI=1S/C8H16OS/c1-2-3-4-5-7-10-8-6-9/h2,9H,1,3-8H2
• InChI Key: QLRYIIWLWDKURG-UHFFFAOYSA-N
• Canonical SMILES: C=CCCCCSCCO

Description

2-(5-Hexenylthio)ethanol is an organic compound with the molecular formula C8H16OS. It is characterized by the presence of a hydroxyl group (-OH) and a thioether group (-S-) attached to a hexenyl chain.

Preparation Methods

Synthetic Routes and Reaction Conditions: 2-(5-Hexenylthio)ethanol can be synthesized through several methods. One common approach involves the reaction of 5-hexen-1-ol with a thiol compound under specific conditions. The reaction typically requires a catalyst and is carried out under controlled temperature and pressure to ensure high yield and purity .

Industrial Production Methods: In industrial settings, the production of this compound often involves large-scale chemical reactors and advanced purification techniques. The process may include steps such as distillation, crystallization, and chromatography to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions: 2-(5-Hexenylthio)ethanol undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are influenced by the functional groups present in the compound.

Common Reagents and Conditions:

Oxidation: The hydroxyl group can be oxidized to form aldehydes or ketones using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The compound can be reduced to form alkanes or other derivatives using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The thioether group can undergo substitution reactions with halogens or other nucleophiles under appropriate conditions.

Major Products: The major products formed from these reactions include various alcohols, aldehydes, ketones, and substituted thioethers, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2-(5-Hexenylthio)ethanol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development and delivery systems.

Industry: It is utilized in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of 2-(5-Hexenylthio)ethanol involves its interaction with specific molecular targets and pathways. The hydroxyl and thioether groups play a crucial role in its reactivity and biological activity. The compound can interact with enzymes, receptors, and other biomolecules, leading to various physiological effects .

Comparison with Similar Compounds

2-(5-Hexenylthio)ethanol: C8H16OS

Ethanol, 2-(5-hexen-1-ylthio)-: C8H16OS

Uniqueness: this compound is unique due to its specific combination of functional groups and its ability to undergo a wide range of chemical reactions. This makes it a valuable compound for various applications in research and industry .